Cas no 879687-91-9 (4H-Isoindol-4-one, octahydro-, hydrochloride)

• Product Name: 4H-Isoindol-4-one, octahydro-, hydrochloride
• CAS No: 879687-91-9
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD18432658
• CID: 4282302
• PubChem ID: 53408676
• Update Time: 2025-11-05

4H-Isoindol-4-one, octahydro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Isoindol-4-one, octahydro-, hydrochloride
• Octahydro-isoindol-4-one hydrochloride
• CS-0046409
• 4H-Isoindol-4-one, octahydro-, hydrochloride (1:1)
• octahydro-1H-isoindol-4-one hydrochloride
• octahydro-4H-isoindol-4-one hydrochloride
• 879687-91-9
• octahydroisoindol-4-one hydrochloride
• MFCD18432658
• SB33727
• 1,2,3,3a,5,6,7,7a-octahydroisoindol-4-one;hydrochloride
• 147253-53-0

• MDL： MFCD18432658
• Inchi： 1S/C8H13NO.ClH/c10-8-3-1-2-6-4-9-5-7(6)8;/h6-7,9H,1-5H2;1H
• InChI Key： FQSRZRILAZRGHC-UHFFFAOYSA-N
• SMILES： O=C1CCCC2CNCC12.Cl

Computed Properties

• Exact Mass: 175.0763918Da
• Monoisotopic Mass: 175.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4H-Isoindol-4-one, octahydro-, hydrochloride

Recent Advances in the Study of 4H-Isoindol-4-one, octahydro-, hydrochloride (CAS: 879687-91-9)

The compound 4H-Isoindol-4-one, octahydro-, hydrochloride (CAS: 879687-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique octahydro-isoindolone structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial drugs. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4H-Isoindol-4-one, octahydro-, hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a multi-step process involving catalytic hydrogenation and subsequent hydrochloride salt formation, achieving a purity of over 99%. This advancement is critical for future large-scale production and clinical applications.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of gamma-aminobutyric acid (GABA) receptors. A 2024 study in Neuropharmacology reported that 4H-Isoindol-4-one, octahydro-, hydrochloride exhibits potent anxiolytic and anticonvulsant effects in rodent models, with a favorable safety profile. These findings suggest its potential as a lead compound for the treatment of anxiety disorders and epilepsy, warranting further preclinical and clinical investigations.

Another significant development is the exploration of the compound's antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2023) highlighted its activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound disrupts bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics, which could mitigate the risk of resistance development. This discovery opens new avenues for combating antibiotic-resistant infections.

Despite these promising findings, challenges remain in the development of 4H-Isoindol-4-one, octahydro-, hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these discoveries into viable therapeutics.

In conclusion, the recent research on 4H-Isoindol-4-one, octahydro-, hydrochloride underscores its multifaceted potential in drug discovery. Advances in synthesis, coupled with its demonstrated pharmacological activities, position it as a compelling candidate for future therapeutic development. Continued research efforts will be crucial to fully unlock its clinical benefits and address existing challenges.